Cas no 2228824-60-8 (tert-butyl 3-(3-phenyl-1H-pyrazol-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-phenyl-1H-pyrazol-4-yl)piperazine-1-carboxylate
• CAS No: 2228824-60-8
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• CID: 5923101
• PubChem ID: 165829806
• Update Time: 2025-06-14

tert-butyl 3-(3-phenyl-1H-pyrazol-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-phenyl-1H-pyrazol-4-yl)piperazine-1-carboxylate
• EN300-1886886
• 2228824-60-8

• Inchi： 1S/C18H24N4O2/c1-18(2,3)24-17(23)22-10-9-19-15(12-22)14-11-20-21-16(14)13-7-5-4-6-8-13/h4-8,11,15,19H,9-10,12H2,1-3H3,(H,20,21)
• InChI Key： OSZDEJDWGLXKKT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=NNC=2C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 328.18992602g/mol
• Monoisotopic Mass: 328.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.2Ų

Additional information on tert-butyl 3-(3-phenyl-1H-pyrazol-4-yl)piperazine-1-carboxylate

Research Brief on Tert-butyl 3-(3-phenyl-1H-pyrazol-4-yl)piperazine-1-carboxylate (CAS: 2228824-60-8) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-butyl 3-(3-phenyl-1H-pyrazol-4-yl)piperazine-1-carboxylate (CAS: 2228824-60-8) as a versatile scaffold for drug discovery. This compound, characterized by its piperazine and pyrazole moieties, has emerged as a promising candidate for modulating various biological targets, including kinases, GPCRs, and epigenetic enzymes. The structural flexibility of this molecule allows for extensive derivatization, enabling researchers to fine-tune its pharmacological properties for specific therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of cyclin-dependent kinases (CDKs), particularly CDK4/6, which are critical targets in oncology. The research team synthesized a series of analogs based on the tert-butyl 3-(3-phenyl-1H-pyrazol-4-yl)piperazine-1-carboxylate core structure, achieving nanomolar potency against CDK4/6 while maintaining excellent selectivity over other kinases. Molecular docking studies revealed that the phenylpyrazole moiety forms crucial hydrophobic interactions with the kinase's hinge region, while the piperazine group contributes to solubility and pharmacokinetic properties.

In neuropharmacology, researchers have explored this compound's potential as a modulator of serotonin receptors. A recent preprint on bioRxiv (2024) reported that structural modifications of the parent molecule yielded compounds with high affinity for 5-HT1A and 5-HT7 receptors, suggesting applications in mood disorders and cognitive enhancement. The tert-butyl carbamate group was found to be essential for blood-brain barrier penetration, while the phenylpyrazole component contributed to receptor subtype selectivity.

The synthetic accessibility of tert-butyl 3-(3-phenyl-1H-pyrazol-4-yl)piperazine-1-carboxylate has also made it valuable for chemical biology probes. A Nature Chemical Biology publication (2023) described its use as a warhead in PROTAC (proteolysis targeting chimera) development, where it served as a ligand for E3 ubiquitin ligases. The compound's balanced hydrophobicity and molecular weight made it particularly suitable for this application, enabling the targeted degradation of several disease-relevant proteins with high efficiency.

From a medicinal chemistry perspective, recent structure-activity relationship (SAR) studies have provided valuable insights into optimizing this scaffold. Key findings include: (1) substitution at the 4-position of the phenyl ring generally improves target engagement, (2) modification of the piperazine nitrogen can dramatically alter selectivity profiles, and (3) the tert-butyloxycarbonyl (Boc) protecting group can be strategically removed or replaced to modulate compound properties. These discoveries are guiding the design of next-generation therapeutics based on this chemical framework.

Looking forward, the versatility of tert-butyl 3-(3-phenyl-1H-pyrazol-4-yl)piperazine-1-carboxylate continues to inspire innovative applications. Current research directions include its incorporation into covalent inhibitors, radiopharmaceuticals, and as a building block for DNA-encoded libraries. The compound's unique combination of synthetic tractability and biological relevance ensures its ongoing importance in pharmaceutical research and development.